Cas no 680215-57-0 (tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate)
680215-57-0 structure
Product Name:tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate
CAS No:680215-57-0
MF:C19H26O8S
MW:414.469945430756
CID:968313
PubChem ID:2797611
Update Time:2025-04-19
tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate
- tetraethyl 2-thiophen-2-ylpropane-1,1,3,3-tetracarboxylate
- DTXSID50383931
- FT-0737522
- 680215-57-0
- DB-017833
-
- Inchi: 1S/C19H26O8S/c1-5-24-16(20)14(17(21)25-6-2)13(12-10-9-11-28-12)15(18(22)26-7-3)19(23)27-8-4/h9-11,13-15H,5-8H2,1-4H3
- InChI Key: NCTCUJPYKLGLLO-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(C(=O)OCC)C(=O)OCC)C(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 414.13500
- Monoisotopic Mass: 414.13483896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 133.44000
- LogP: 2.31650
tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
680215-57-0 (tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate) Related Products
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